Cas no 59820-27-8 (2-(4-chloro-3-nitrophenoxy)ethanol)

2-(4-chloro-3-nitrophenoxy)ethanol structure
59820-27-8 structure
Product Name:2-(4-chloro-3-nitrophenoxy)ethanol
CAS No:59820-27-8
MF:C8H8ClNO4
MW:217.606421470642
CID:1622502
PubChem ID:18402641
Update Time:2025-04-21

2-(4-chloro-3-nitrophenoxy)ethanol Chemical and Physical Properties

Names and Identifiers

    • 2-(4-chloro-3-nitrophenoxy)ethanol
    • ethanol, 2-(4-chloro-3-nitrophenoxy)-
    • LogP
    • 59820-27-8
    • SCHEMBL5458467
    • DTXSID101297839
    • Inchi: 1S/C8H8ClNO4/c9-7-2-1-6(14-4-3-11)5-8(7)10(12)13/h1-2,5,11H,3-4H2
    • InChI Key: UKYHJPDBTMKMKL-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1[N+](=O)[O-])OCCO

Computed Properties

  • Exact Mass: 217.01424
  • Monoisotopic Mass: 217.0141854g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 75.3Ų

Experimental Properties

  • Density: 1.438
  • Boiling Point: 383.6°C at 760 mmHg
  • Flash Point: 185.8°C
  • Refractive Index: 1.582
  • PSA: 72.6

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